![molecular formula C11H11BrO B1338435 5-bromo-2,2-dimethyl-2,3-dihydro-1H-inden-1-one CAS No. 495414-32-9](/img/structure/B1338435.png)
5-bromo-2,2-dimethyl-2,3-dihydro-1H-inden-1-one
Overview
Description
5-Bromo-2,2-dimethyl-2,3-dihydro-1H-inden-1-one is an organic compound that is widely used in scientific research due to its unique properties. It is a heterocyclic compound composed of a five-membered ring with a bromine atom at the center. The compound is a colorless solid and has a molecular weight of 273.21 g/mol. This compound has been studied extensively in the field of organic chemistry and is used in a variety of scientific applications.
Scientific Research Applications
Organic Synthesis and Chemical Reactivity
5-Bromo-2,2-dimethyl-2,3-dihydro-1H-inden-1-one serves as a versatile precursor in organic synthesis. For example, its structural analogs have been employed in the synthesis of antipyrine derivatives, showcasing the molecule's utility in creating compounds with potential pharmaceutical applications (Saeed et al., 2020). Additionally, the brominated derivatives of similar structures have demonstrated their role in synthesizing photochromic and photomagnetic materials, suggesting the possibility for this compound to contribute to the development of novel materials with unique optical and magnetic properties (Cao et al., 2015).
Material Science and Photophysical Properties
Research into brominated indene derivatives has revealed their significance in material sciences, particularly in the design and synthesis of photoresponsive materials. Such compounds have been pivotal in exploring the photophysical properties, leading to advancements in understanding light-induced molecular processes and the development of photochromic substances (Chen et al., 2010). This area of research is critical for applications in smart windows, molecular switches, and data storage technologies.
Molecular Structures and Crystal Engineering
The study of molecular structures and intermolecular interactions of brominated indene derivatives through techniques like X-ray crystallography offers profound insights into crystal engineering and the design of molecular assemblies with desired properties. For instance, the analysis of crystal packing and hydrogen bonding patterns in similar compounds aids in the development of materials with specific mechanical, optical, or electronic properties (El-Hiti et al., 2018). Understanding these interactions is crucial for the rational design of new materials for catalysis, separation, and sensor applications.
Safety and Hazards
While specific safety and hazard information for “5-bromo-2,2-dimethyl-2,3-dihydro-1H-inden-1-one” is not available, general precautions should be taken while handling it. Avoid contact with skin and eyes, avoid formation of dust and aerosols, and ensure appropriate exhaust ventilation at places where dust is formed .
Mechanism of Action
Target of Action
It’s known that similar compounds have been found to inhibit certain enzymes, such as cytochrome p450 (cyp) enzymes .
Mode of Action
Based on its structural similarity to other indenone derivatives, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .
Pharmacokinetics
The compound has high gastrointestinal absorption and is predicted to be BBB permeant . It is an inhibitor of CYP1A2 and CYP2D6 . The compound has a lipophilicity (Log Po/w) of 2.5 (iLOGP), 3.29 (XLOGP3), 3.21 (WLOGP), 2.99 (MLOGP), and 3.91 (SILICOS-IT), with a consensus Log Po/w of 3.18 . These properties suggest that the compound may have good bioavailability.
Action Environment
The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, the compound’s solubility in different solvents can affect its bioavailability and distribution in the body . Additionally, factors such as pH and temperature can influence the compound’s stability and interaction with its targets .
Properties
IUPAC Name |
5-bromo-2,2-dimethyl-3H-inden-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrO/c1-11(2)6-7-5-8(12)3-4-9(7)10(11)13/h3-5H,6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCRNUNIYUKQVGO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(C1=O)C=CC(=C2)Br)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40456668 | |
Record name | 5-Bromo-2,2-dimethylindan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40456668 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
495414-32-9 | |
Record name | 5-Bromo-2,2-dimethylindan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40456668 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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